Cas no 909723-04-2 (7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one)

• Product name: 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
• CAS No: 909723-04-2
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• MDL: MFCD11043248
• CID: 831813
• PubChem ID: 57416974

7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one
• 2,7-DIAZASPIRO[4.4]NONAN-3-ONE, 7-(PHENYLMETHYL)-
• 2-benzyl-2,7-diazaspiro[4.4]nonan-8-one
• 7-(Phenylmethyl)-2,7-diazaspiro[4.4]nonan-3-one (ACI)
• WPICAKZZAJHCLQ-UHFFFAOYSA-N
• 3-Benzyl-3,8-diazaspiro[4.4]nonan-7-one
• PB13322
• CS-0000835
• 909723-04-2
• AKOS016012201
• 7-BENZYL-2,7-DIAZASPIRO[4,4]NONAN-3-ONE
• DA-17944
• SCHEMBL1778498
• DTXSID20726250
• 7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one, AldrichCPR
• Z1921431888
• MFCD11043248
• AS-33860

• MDL： MFCD11043248
• Inchi： 1S/C14H18N2O/c17-13-8-14(10-15-13)6-7-16(11-14)9-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,15,17)
• InChI Key： WPICAKZZAJHCLQ-UHFFFAOYSA-N
• SMILES： O=C1CC2(CCN(CC3C=CC=CC=3)C2)CN1

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 418.5°C at 760 mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.604
• PSA: 35.83000
• LogP: 1.61240
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-Benzyl-2,7-diazaspiro[4.4]nonan-3-one Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives